1-[(2-methoxy-1-naphthyl)methyl]-4-(3-phenyl-2-propen-1-yl)piperazine

• IUPAC Name: 1-[(2-methoxynaphthalen-1-yl)methyl]-4-[(E)-3-phenylprop-2-enyl]piperazine
• InChI: InChI=1S/C25H28N2O/c1-28-25-14-13-22-11-5-6-12-23(22)24(25)20-27-18-16-26(17-19-27)15-7-10-21-8-3-2-4-9-21/h2-14H,15-20H2,1H3/b10-7+
• InChI Key: SBBRSRBSSPJBBW-JXMROGBWSA-N
• Canonical SMILES: COC1=C(C2=CC=CC=C2C=C1)CN3CCN(CC3)CC=CC4=CC=CC=C4
• Isomeric SMILES: COC1=C(C2=CC=CC=C2C=C1)CN3CCN(CC3)C/C=C/C4=CC=CC=C4
• Molecular Formula: C25H28N2O
• Molecular Weight: 372.5 g/mol

Description

1-[(2-methoxy-1-naphthyl)methyl]-4-(3-phenyl-2-propen-1-yl)piperazine, also known as MPP, is a piperazine derivative that has gained attention in the scientific community due to its potential use as a therapeutic agent. MPP has been shown to have a variety of biochemical and physiological effects, making it a promising candidate for further research.

Mechanism of Action

1-[(2-methoxy-1-naphthyl)methyl]-4-(3-phenyl-2-propen-1-yl)piperazine's mechanism of action is not yet fully understood, but it is thought to act primarily as a serotonin receptor agonist. This may lead to increased serotonin levels in the brain, which can have a variety of effects on mood and behavior.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects, including increased levels of serotonin, dopamine, and norepinephrine in the brain. It has also been shown to have anxiolytic and antipsychotic effects in animal models. These effects make this compound a promising candidate for further research as a potential therapeutic agent.

Advantages and Limitations for Lab Experiments

One advantage of using 1-[(2-methoxy-1-naphthyl)methyl]-4-(3-phenyl-2-propen-1-yl)piperazine in lab experiments is its ability to act as a selective serotonin receptor agonist, which can help researchers to better understand the role of serotonin in various physiological processes. However, one limitation of using this compound is its potential for off-target effects, which can complicate data interpretation.

Future Directions

There are several potential future directions for research on 1-[(2-methoxy-1-naphthyl)methyl]-4-(3-phenyl-2-propen-1-yl)piperazine. One area of focus could be on developing more selective serotonin receptor agonists based on the structure of this compound. Another potential area of research could be on investigating the effects of this compound on other neurotransmitter systems, such as the glutamate or GABA systems. Additionally, further studies could investigate the potential therapeutic applications of this compound in the treatment of various psychiatric disorders.

Synthesis Methods

The synthesis of 1-[(2-methoxy-1-naphthyl)methyl]-4-(3-phenyl-2-propen-1-yl)piperazine involves several steps, including the reaction of 2-methoxy-1-naphthaldehyde with phenethylamine, followed by the reaction of the resulting imine with cinnamyl chloride. The final step involves the reduction of the resulting piperazine derivative with sodium borohydride. This synthetic route has been optimized to produce high yields of this compound with good purity.

Scientific Research Applications

1-[(2-methoxy-1-naphthyl)methyl]-4-(3-phenyl-2-propen-1-yl)piperazine has been the subject of several scientific studies due to its potential therapeutic applications. One area of research has focused on this compound's ability to act as a serotonin receptor agonist, which may make it useful in the treatment of depression and anxiety. Other studies have investigated this compound's potential as an antipsychotic agent, as well as its effects on dopamine and norepinephrine receptors.